2-cyclobutoxy-2-methylpropanal
Overview
Description
“2-cyclobutoxy-2-methylpropanal” is an organic compound containing a cyclobutane ring, an ether group (cyclobutoxy), a methyl group, and an aldehyde group (propanal). The cyclobutane ring is a type of cycloalkane, which is a hydrocarbon ring containing only single bonds . The ether group consists of an oxygen atom connected to two alkyl or aryl groups. The aldehyde group consists of a carbonyl center (a carbon double-bonded to oxygen) with the carbon atom also bonded to hydrogen and to an R group.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-cyclobutoxy-2-methylpropanal can be achieved through a multistep reaction starting from commercially available starting materials.", "Starting Materials": [ "Cyclobutanol", "2-methylpropanal", "Sodium hydride", "Bromine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol", "Water" ], "Reaction": [ "Step 1: Cyclobutanol is treated with sodium hydride in diethyl ether to form the corresponding cyclobutyl anion.", "Step 2: The cyclobutyl anion is then reacted with 2-methylpropanal in the presence of bromine to form 2-cyclobutoxy-2-methylpropanal.", "Step 3: The crude product is then reduced with sodium borohydride in methanol to form the corresponding alcohol.", "Step 4: The alcohol is then oxidized with hydrochloric acid and sodium chlorate to form the aldehyde.", "Step 5: The aldehyde is then treated with sodium hydroxide to form the final product, 2-cyclobutoxy-2-methylpropanal." ] } | |
CAS RN |
1866865-61-3 |
Product Name |
2-cyclobutoxy-2-methylpropanal |
Molecular Formula |
C8H14O2 |
Molecular Weight |
142.2 |
Purity |
90 |
Origin of Product |
United States |
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